BENGHE Safety Operating Guide

Check Availability & Pricing

Essential Safety and Operational Protocols for
Handling Thioformamide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Thioformin

Cat. No.: B1231613

Disclaimer: The information provided herein is based on available safety data for
Thioformamide. The user, "Thioformin," is presumed to be a typographical error for
Thioformamide. It is imperative to consult the specific Safety Data Sheet (SDS) for the exact
chemical product in use before undertaking any handling procedures.

This guide furnishes crucial safety and logistical information for researchers, scientists, and
drug development professionals engaged in the handling of Thioformamide. Adherence to
these protocols is paramount for ensuring personal safety and maintaining a secure laboratory
environment.

Quantitative Exposure and Hazard Data

While specific Occupational Exposure Limits (OELS) for Thioformamide are not readily
available in the provided search results, the absence of established limits necessitates the
adoption of stringent control measures to minimize any potential exposure.[1][2] The following
table summarizes the known hazard and physical property data for Thioformamide.
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Parameter Value Reference
Chemical Name Thioformamide [2]
CAS Number 115-08-2 [2]
Molecular Formula CH3NS [3]
Molecular Weight 61.11 g/mol [3]
Appearance Colorless to pale yellow liquid
Odor Pungent
Vapor Pressure 30.5 mmHg at 25°C [1]
Density 1.133 g/cm3 [1]
Solubility Soluble in water and organic

solvents
Occupational Exposure Limits No data available (1]

(OELs)

Personal Protective Equipment (PPE)

A multi-layered approach to personal protection is critical when handling Thioformamide to
prevent skin, eye, and respiratory exposure.
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PPE Category

Specifications

Rationale

Hand Protection

Chemical-resistant gloves
(Nitrile or Neoprene
recommended). Inspect gloves

for integrity before each use.

Prevents direct skin contact.
While specific breakthrough
times for Thioformamide are
not available, nitrile and
neoprene gloves generally
offer good resistance to a

range of chemicals.[1][4][5]

Eye and Face Protection

Tightly fitting safety goggles
with side shields. A face shield
should be worn in situations

with a high risk of splashing.

Protects eyes from splashes

and vapors.

Skin and Body Protection

A chemical-resistant lab coat
or apron, long pants, and
closed-toe shoes are
mandatory. For larger
quantities or operations with a
higher risk of exposure,
fire/flame-resistant and
impervious clothing should be

considered.

Minimizes the risk of skin
contact and contamination of

personal clothing.[1]

Respiratory Protection

All handling of Thioformamide

should be conducted in a

certified chemical fume hood. If

exposure limits are exceeded
or symptoms of irritation occur,
a full-face respirator with
appropriate cartridges should

be used.

Prevents inhalation of harmful

vapors and aerosols.[1]

Experimental Protocols: Safe Handling and Storage

Strict adherence to the following procedures is essential for the safe handling and storage of

Thioformamide.
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General Handling:

Conduct all work with Thioformamide in a well-ventilated area, preferably within a certified
chemical fume hood.[1]

¢ Avoid the formation of dust and aerosols.[1]

e Use non-sparking tools to prevent ignition sources.[1]

e Wash hands thoroughly with soap and water after handling and before breaks.[1]

* Remove any contaminated clothing immediately.[1]

Storage:

» Store Thioformamide in a tightly closed container in a cool, dry, and well-ventilated area.[1]
o Keep away from incompatible materials such as strong oxidizing agents.

e Ensure the storage area is clearly labeled with the appropriate hazard warnings.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is crucial.
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Emergency Situation

Procedural Steps

Skin Contact

1. Immediately remove all contaminated
clothing. 2. Wash the affected area with plenty
of soap and water for at least 15 minutes. 3.

Seek medical attention.[1]

Eye Contact

1. Immediately flush eyes with plenty of water
for at least 15 minutes, holding the eyelids open.
2. Remove contact lenses, if present and easy

to do. 3. Seek immediate medical attention.[1]

1. Move the affected person to fresh air. 2. If

breathing is difficult, provide oxygen. 3. If the

Inhalation person is not breathing, give artificial respiration
(do not use mouth-to-mouth). 4. Seek
immediate medical attention.[1]

1. Rinse the mouth with water. 2. Do NOT
) induce vomiting. 3. Never give anything by
Ingestion

mouth to an unconscious person. 4. Seek

immediate medical attention.[1]

Spill Management Workflow

A systematic approach to spill cleanup is necessary to ensure safety and minimize

environmental contamination.
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Initial Response

Spill Occurs

\

Alert personnel in the immediate area

\

Evacuate non-essential personnel

\

Assess the spill size and immediate risk

Cleanup %;rocedure

Don appropriate PPE (gloves, goggles, respirator, etc.)

\

Contain the spill with absorbent material

\

Absorb the spilled material

Y

Collect absorbed material into a labeled, sealed container

Final Steps

Decontaminate the spill area

Dispose of waste as hazardous material

Report the incident to the appropriate safety personnel

Click to download full resolution via product page

Figure 1: Thioformamide Spill Cleanup Workflow
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Disposal Plan

All waste containing Thioformamide must be treated as hazardous waste.

o Waste Collection: Collect all Thioformamide waste, including contaminated materials like
gloves and absorbent pads, in a designated, clearly labeled, and sealed container.[1]

» Disposal: Arrange for the disposal of hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

o Container Disposal: Empty containers should be triple-rinsed with a suitable solvent, and the
rinsate collected as hazardous waste. The rinsed container can then be disposed of
according to institutional guidelines.[1] Do not discharge Thioformamide or its waste into
drains or the environment.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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